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Compound of Interest

Compound Name: 15-LOX-1 inhibitor 1

Cat. No.: B2770240 Get Quote

Disclaimer: The following disposal procedures are specifically for "15-Lipoxygenase Inhibitor 1

(4-MMPB)" with CAS number 928853-86-5, as detailed in the safety data sheet provided by DC

Chemicals. The term "15-LOX-1 inhibitor 1" can refer to multiple distinct chemical compounds.

Researchers must verify the specific compound and consult the corresponding safety data

sheet (SDS) before implementing any disposal protocol.

This guide provides essential safety and logistical information for the proper disposal of 15-

Lipoxygenase Inhibitor 1 (4-MMPB), a compound used by researchers, scientists, and drug

development professionals. Adherence to these procedures is critical to ensure laboratory

safety and environmental protection.

Hazard Summary and Safety Precautions
15-Lipoxygenase Inhibitor 1 (4-MMPB) is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects[1]. Therefore, it is imperative to prevent its release into the

environment and to handle it with appropriate personal protective equipment (PPE), including

gloves, lab coat, and eye protection.

Key Hazard Statements:

H302: Harmful if swallowed[1].

H410: Very toxic to aquatic life with long lasting effects[1].
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Incompatible Materials:

Strong acids/alkalis

Strong oxidizing/reducing agents

Quantitative Data Summary
Property Value Reference

CAS Number 928853-86-5 [1][2]

Molecular Formula C₁₆H₁₉N₅S [1][2]

Molecular Weight 313.42 g/mol [1]

IC₅₀ for 15-LO 18 µM [2]

Solubility in Chloroform >5 mg/ml [2]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 15-Lipoxygenase Inhibitor 1

(4-MMPB) and its contaminated materials.

1. Personal Protective Equipment (PPE) Verification:

Ensure that appropriate PPE is worn, including chemical-resistant gloves (e.g., nitrile), a lab

coat, and safety glasses or goggles.

2. Waste Segregation:

Solid Waste: Collect unused or expired solid 15-Lipoxygenase Inhibitor 1 (4-MMPB) in a

clearly labeled, sealed container designated for hazardous chemical waste.

Liquid Waste: If the inhibitor is in a solvent, collect it in a labeled, leak-proof container for

hazardous chemical waste. Do not mix with other incompatible waste streams.
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Contaminated Materials: Dispose of all materials that have come into contact with the

inhibitor, such as pipette tips, tubes, and gloves, in a designated hazardous waste container.

3. Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "15-

Lipoxygenase Inhibitor 1 (4-MMPB)," the CAS number "928853-86-5," and the associated

hazards (e.g., "Harmful," "Toxic to Aquatic Life").

4. Storage of Waste:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials. Follow institutional guidelines for temporary waste

storage.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

The SDS specifies that the contents and container should be disposed of at an approved

waste disposal plant[1].

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a labeled hazardous waste container.

Clean the spill area thoroughly.

Report the spill to your laboratory supervisor and EHS office.
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Caption: Workflow for the proper disposal of 15-LOX-1 Inhibitor 1 (4-MMPB).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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